Cas no 6630-39-3 (2-bromo-1,1,3-triethoxypropane)

2-bromo-1,1,3-triethoxypropane structure
6630-39-3 structure
Product Name:2-bromo-1,1,3-triethoxypropane
CAS No:6630-39-3
MF:C9H19BrO3
MW:255.149362802505
CID:1706750
PubChem ID:246849
Update Time:2025-04-21

2-bromo-1,1,3-triethoxypropane Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1,1,3-triethoxypropane
    • AC1L6IZN
    • 1,1,3-Triaethoxy-2-brom-propan
    • AR-1D9349
    • 2-bromo-1,1,3-triethoxy-propane
    • 2-bromo-3-ethoxy-propionaldehyde diethyl acetal
    • 1,1,3-triethoxy-2-bromo-propane
    • CTK5C4118
    • AC1Q24BS
    • NSC60398
    • 2-Brom-3-aethoxy-propionaldehyd-diaethylacetal
    • AC1L6IZN; 1,1,3-Triaethoxy-2-brom-propan; AR-1D9349; 2-bromo-1,1,3-triethoxy-propane; 2-bromo-3-ethoxy-propionaldehyde diethyl acetal; 1,1,3-triethoxy-2-bromo-propane; CTK5C4118; AC1Q24BS; NSC60398; 2-Brom-3-aethoxy-propionaldehyd-diaethylacetal;
    • SCHEMBL6721190
    • NHUHYFRSGSQZIQ-UHFFFAOYSA-N
    • AKOS024341021
    • NSC 60398
    • 2-bromo-3-ethoxypropionaldehyde diethyl acetal
    • NSC-60398
    • 6630-39-3
    • Inchi: 1S/C9H19BrO3/c1-4-11-7-8(10)9(12-5-2)13-6-3/h8-9H,4-7H2,1-3H3
    • InChI Key: NHUHYFRSGSQZIQ-UHFFFAOYSA-N
    • SMILES: BrC(COCC)C(OCC)OCC

Computed Properties

  • Exact Mass: 254.05177
  • Monoisotopic Mass: 254.05176g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
  • LogP: 2.18550
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